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Compound of Interest

Compound Name: Adipic acid-d8

Cat. No.: B3044178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the quality control and

analysis of Adipic acid-d8 (Hexanedioic-2,2,3,3,4,4,5,5-d8 acid). Adipic acid-d8 is a stable

isotope-labeled internal standard crucial for accurate quantification in mass spectrometry-

based studies, particularly in metabolomics and pharmacokinetic applications. This document

outlines the typical specifications found on a Certificate of Analysis (CoA), details the

experimental protocols used for its quality assessment, and illustrates the analytical workflows.

Compound Information
Parameter Specification

Chemical Name Hexanedioic-2,2,3,3,4,4,5,5-d8 acid

Synonyms Adipic acid-d8

CAS Number 52089-65-3

Molecular Formula C₆H₂D₈O₄

Molecular Weight 154.19 g/mol

Appearance White to off-white solid

Solubility Soluble in methanol, ethanol, and water
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Quantitative Analysis Data
The following table summarizes the typical quantitative data and acceptance criteria for a batch

of Adipic acid-d8.

Test Method Specification Result

Chemical Purity HPLC-UV ≥ 98.0% 99.5%

Isotopic Enrichment Mass Spectrometry ≥ 98 atom % D 99.2 atom % D

Residual Solvents GC-HS
Meets USP <467>

limits
Conforms

Water Content Karl Fischer Titration ≤ 0.5% 0.1%

Elemental Analysis Combustion Analysis

Conforms to

theoretical values ±

0.4%

Conforms

Assay (qNMR) ¹H-NMR 95.0% - 105.0% 99.8%

Experimental Protocols
Chemical Purity by High-Performance Liquid
Chromatography (HPLC-UV)
This method determines the chemical purity of Adipic acid-d8 by separating it from any non-

deuterated or other impurities.

Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: Isocratic elution with a mixture of water with 0.1% formic acid (A) and

acetonitrile with 0.1% formic acid (B) (e.g., 95:5 A:B).

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.
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Sample Preparation: A known concentration of Adipic acid-d8 is prepared in the mobile

phase.

Procedure: The sample is injected onto the column, and the peak area of Adipic acid-d8 is

compared to the total peak area of all components to calculate the purity.

Isotopic Enrichment by Mass Spectrometry
This protocol determines the percentage of deuterium incorporation in the Adipic acid-d8
molecule.

Instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Ionization Mode: Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for LC-

MS.

Analysis: The mass spectrum of the sample is acquired. The relative intensities of the ion

corresponding to Adipic acid-d8 (m/z) and the ions corresponding to lower deuteration

levels (d0 to d7) are measured.

Calculation: The isotopic enrichment is calculated as the percentage of the d8 species

relative to the sum of all deuterated and non-deuterated species.

Assay by Quantitative NMR (qNMR)
qNMR is an absolute quantification method to determine the concentration of Adipic acid-d8 in

a solution.

Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).

Internal Standard: A certified reference material with a known concentration and a signal that

does not overlap with the analyte signal (e.g., maleic acid).

Sample Preparation: A precisely weighed amount of Adipic acid-d8 and the internal

standard are dissolved in a deuterated solvent (e.g., DMSO-d6).
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Data Acquisition: A ¹H-NMR spectrum is acquired with parameters optimized for quantitative

analysis (e.g., long relaxation delay).

Data Processing: The integrals of the signals from Adipic acid-d8 and the internal standard

are carefully determined.

Calculation: The concentration of Adipic acid-d8 is calculated based on the ratio of the

integrals, the known concentration of the internal standard, and the molecular weights of

both compounds.
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Caption: Quality control workflow for Adipic acid-d8.
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Caption: Logic diagram for isotopic enrichment calculation.

Storage and Handling
Storage: Adipic acid-d8 should be stored in a tightly sealed container in a cool, dry place,

protected from light. For long-term storage, refrigeration at 2-8 °C is recommended.

Handling: Use appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses, when handling this compound. Avoid inhalation of dust and contact with

skin and eyes.

This technical guide provides a framework for understanding the quality attributes of Adipic
acid-d8. For specific batch information, always refer to the Certificate of Analysis provided by

the supplier.
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To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Adipic Acid-
d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044178#certificate-of-analysis-for-adipic-acid-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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